Cas no 1540633-86-0 (1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide)

1-(2,2-Difluoroethyl)-1H-pyrazole-4-sulfonamide is a fluorinated pyrazole sulfonamide derivative with potential applications in medicinal chemistry and agrochemical research. Its structure combines a difluoroethyl group with a sulfonamide-functionalized pyrazole core, offering unique physicochemical properties such as enhanced metabolic stability and improved bioavailability. The sulfonamide moiety provides opportunities for hydrogen bonding interactions, making it a valuable intermediate in the design of enzyme inhibitors or receptor modulators. The difluoroethyl group may contribute to increased lipophilicity and membrane permeability. This compound is of interest for further derivatization in drug discovery, particularly in targeting diseases where sulfonamide-based pharmacophores are relevant. Its synthetic versatility allows for modifications at multiple positions to optimize biological activity.

1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide structure

1540633-86-0 structure

Product Name:1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide

CAS No:1540633-86-0

MF:C₅H₇F₂N₃O₂S

MW:211.189786195755

CID:4604851

PubChem ID:75355935

Update Time:2025-06-07

1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide
- Inchi： 1S/C5H7F2N3O2S/c6-5(7)3-10-2-4(1-9-10)13(8,11)12/h1-2,5H,3H2,(H2,8,11,12)
- InChI Key： HYLXROZSDAZMRZ-UHFFFAOYSA-N
- SMILES： N1(CC(F)F)C=C(S(N)(=O)=O)C=N1

Experimental Properties

Density: 1.7±0.1 g/cm3
Melting Point: NA
Boiling Point: 381.6±52.0 °C at 760 mmHg
Flash Point: 184.6±30.7 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide Pricemore >>

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